Cas no 2228945-53-5 (tert-butyl N-2-amino-2-(1H-pyrazol-4-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(1H-pyrazol-4-yl)ethylcarbamate
• CAS No: 2228945-53-5
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 5937625
• PubChem ID: 165621831
• Update Time: 2025-11-01

tert-butyl N-2-amino-2-(1H-pyrazol-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(1H-pyrazol-4-yl)ethylcarbamate
• tert-butyl N-[2-amino-2-(1H-pyrazol-4-yl)ethyl]carbamate
• EN300-1881618
• 2228945-53-5

• Inchi： 1S/C10H18N4O2/c1-10(2,3)16-9(15)12-6-8(11)7-4-13-14-5-7/h4-5,8H,6,11H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： IBSOOFJDUMZDSL-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=NNC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-2-amino-2-(1H-pyrazol-4-yl)ethylcarbamate

Professional Introduction to Compound with CAS No. 2228945-53-5 and Product Name: tert-butyl N-2-amino-2-(1H-pyrazol-4-yl)ethylcarbamate

The compound with the CAS number 2228945-53-5 and the product name tert-butyl N-2-amino-2-(1H-pyrazol-4-yl)ethylcarbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure incorporates key functional groups that contribute to its reactivity and biological activity, making it a valuable candidate for further exploration.

At the core of this compound's significance lies its chemical composition, which includes a tert-butyl group, an N-substituted amino ethyl chain, and a 1H-pyrazol-4-yl moiety. These structural elements not only define its physical and chemical properties but also open up diverse possibilities for its utilization in synthetic chemistry and medicinal applications. The tert-butyl group, in particular, provides steric hindrance, which can influence the compound's interactions with biological targets, while the pyrazole ring is known for its versatility in medicinal chemistry due to its ability to engage in hydrogen bonding and metal coordination.

Recent research has highlighted the importance of heterocyclic compounds like pyrazole in the development of novel pharmaceuticals. The presence of the 1H-pyrazol-4-yl substituent in this compound suggests potential applications in modulating enzyme activities and receptor interactions. For instance, pyrazole derivatives have been extensively studied for their roles in anti-inflammatory, antimicrobial, and anticancer therapies. The N-substituted amino ethyl chain further enhances the compound's potential by allowing for modifications that can fine-tune its pharmacokinetic properties, such as solubility and bioavailability.

In the realm of drug discovery, the synthesis of carbamate derivatives has been a focal point due to their wide-ranging biological activities. The carbamate group in this compound, specifically linked to the amino ethyl chain, can serve as a pharmacophore that interacts with biological targets. This interaction can be modulated by further chemical modifications, enabling the development of targeted therapies. The tert-butyl N-2-amino-2-(1H-pyrazol-4-yl)ethylcarbamate structure provides a scaffold that can be explored for creating molecules with enhanced efficacy and reduced side effects.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. Researchers are increasingly interested in identifying small molecules that can interact with specific biological pathways involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The combination of the pyrazole ring, the amino ethyl chain, and the tert-butyl group creates a multifaceted structure that could potentially target multiple sites within a disease pathway simultaneously.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity and novelty. The introduction of the 1H-pyrazol-4-yl moiety requires precise control over reaction conditions to ensure high yield and purity. Additionally, the incorporation of the carbamate group necessitates careful consideration of reaction mechanisms to avoid unwanted side products. These synthetic challenges underscore the compound's significance as a testament to advancements in synthetic methodologies.

From a computational chemistry perspective, understanding the interactions between this compound and biological targets is crucial for predicting its efficacy. Molecular docking studies have been employed to model how this molecule might bind to enzymes or receptors involved in disease processes. These studies often reveal key interaction points that can be exploited to optimize the molecule's pharmacological properties. The insights gained from such simulations are invaluable for guiding experimental efforts aimed at developing novel therapeutics.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. For instance, derivatives of pyrazole have shown promise as herbicides and fungicides due to their ability to disrupt essential biological processes in plants. Similarly, carbamate-based compounds have been explored for their role in polymer chemistry, where they contribute to creating materials with enhanced durability and functionality.

In conclusion, the compound with CAS number 2228945-53-5 and product name tert-butyl N-2-amino-2-(1H-pyrazol-4-yl)ethylcarbamate represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features offer diverse opportunities for therapeutic applications, synthetic modifications, and computational studies. As research continues to uncover new ways to harness its potential, this compound is poised to play a pivotal role in shaping future developments within both academia and industry.